Akuammicine methiodide
Overview
Description
Akuammicine methiodide is a biochemical.
Scientific Research Applications
1. Opioid Receptor Activity
Akuammicine methiodide, derived from the seeds of the akuamma tree (Picralima nitida), exhibits significant activity on opioid receptors. Notably, akuammicine has been identified as a potent kappa opioid receptor agonist. This research suggests the potential of akuammicine methiodide in developing novel opioids with unique pharmacologic properties and therapeutic utility (Creed et al., 2020).
2. In Silico Evaluation Against SARS-CoV-2
Akuammicine N-Oxide, a derivative of akuammicine, has been evaluated in silico for its potential action against the SARS-CoV-2 main protease. This study highlighted Akuammicine N-Oxide's strong binding affinity and interactions with crucial protease residues, suggesting its potential for repurposing in the management of COVID-19 (Ram et al., 2021).
3. Synthetic Approaches and Chemical Transformations
Research has focused on synthesizing akuammicine and its derivatives, highlighting its complex molecular structure and potential for further chemical modifications. These efforts contribute to understanding the chemical properties and potential applications of akuammicine in various fields (Ito et al., 2001).
4. Glucose Uptake Stimulation
Akuammicine has shown to stimulate glucose uptake in adipocytes, indicating its potential role in metabolic processes and possibly in the management of metabolic disorders (Shittu et al., 2010).
properties
CAS RN |
5307-23-3 |
|---|---|
Product Name |
Akuammicine methiodide |
Molecular Formula |
C21H25IN2O2 |
Molecular Weight |
464.35 |
IUPAC Name |
Akuammicin methiodide |
InChI |
InChI=1S/C21H24N2O2.HI/c1-4-13-12-23(2)10-9-21-15-7-5-6-8-16(15)22-19(21)18(20(24)25-3)14(13)11-17(21)23;/h4-8,14,17H,9-12H2,1-3H3;1H/b13-4-;/t14-,17-,21+,23-;/m0./s1 |
InChI Key |
NDLAPUVJJLEQBQ-QKGLOISASA-N |
SMILES |
C/C=C1C[N@+]2(C)CC[C@@]34[C@@H]2C[C@@H]/1C(C(OC)=O)=C3Nc5ccccc54.[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Akuammicine methiodide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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